Cas no 1369244-85-8 (5-Amino-2-methoxyisonicotinonitrile)

• Product Name: 5-Amino-2-methoxyisonicotinonitrile
• CAS No: 1369244-85-8
• MF: C₇H₇N₃O
• MW: 149.149980783463
• CID: 4899047
• Update Time: 2023-08-20

5-Amino-2-methoxyisonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-methoxyisonicotinonitrile

• Inchi： 1S/C7H7N3O/c1-11-7-2-5(3-8)6(9)4-10-7/h2,4H,9H2,1H3
• InChI Key： JKIZOCNELLYXEK-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C#N)C(=CN=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 0.7
• Topological Polar Surface Area: 71.9